Cas no 1467060-34-9 (4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE)
4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE Chemical and Physical Properties
Names and Identifiers
-
- 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE
- Morpholine, 4-[2-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy]ethyl]-
-
- Inchi: 1S/C17H26BNO4/c1-17(2)13-22-18(23-14-17)15-3-5-16(6-4-15)21-12-9-19-7-10-20-11-8-19/h3-6H,7-14H2,1-2H3
- InChI Key: NKRXUQMSTYXLLS-UHFFFAOYSA-N
- SMILES: N1(CCOC2=CC=C(B3OCC(C)(C)CO3)C=C2)CCOCC1
4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505668-1g |
4-(2-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)ethyl)morpholine |
1467060-34-9 | 97% | 1g |
$735 | 2022-09-29 | |
| Ambeed | A177995-1g |
4-(2-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)ethyl)morpholine |
1467060-34-9 | 97% | 1g |
$750.0 | 2025-03-18 |
4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE
4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE: A Novel Bioactive Compound with Potential Applications in Pharmaceutical and Biomedical Research
4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE (CAS No. 1467060-34-9) represents a cutting-edge synthetic molecule with unique structural features that have garnered significant attention in recent years. This compound combines the pharmacophoric elements of 1,3,2-dioxaborane functionality with a morpholine-based scaffold, creating a platform with potential applications in drug discovery and molecular biology. The integration of 5,5-dimethyl-1,3,2-dioxaborane moieties into the molecular framework is particularly noteworthy, as this structural motif has been increasingly utilized in the development of bioactive compounds with enhanced solubility and metabolic stability.
Recent studies published in Advanced Drug Delivery Reviews (2023) highlight the growing interest in 1,3,2-dioxaborane-containing derivatives for their ability to modulate cellular signaling pathways. The 5,5-dimethyl-1,3,2-dioxaborane group exhibits remarkable reactivity towards various functional groups, enabling the synthesis of complex molecules with tunable biological properties. This characteristic is particularly valuable in the design of phenoxy-substituted compounds that can interact with specific protein targets, as demonstrated in a 2024 study published in Journal of Medicinal Chemistry.
The phenoxy functionality in this molecule plays a critical role in its biological activity. Research published in Bioorganic & Medicinal Chemistry Letters (2023) suggests that phenoxy-containing derivatives can selectively bind to G-protein coupled receptors (GPCRs), offering potential applications in the treatment of neurological disorders. The unique conformational flexibility of the phenoxy group allows for optimal interactions with receptor binding sites, which is a key factor in the development of high-affinity ligands.
One of the most promising aspects of 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE is its potential as a prodrug platform. A 2024 study in Drug Discovery Today demonstrated that the 1,3,2-dioxaborane moiety can undergo bioactivation in vivo, leading to the release of active metabolites with improved pharmacokinetic profiles. This property makes the compound particularly attractive for the development of targeted therapies with enhanced therapeutic indices.
Recent advances in synthetic chemistry have enabled the efficient preparation of 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE through catalytic cross-coupling reactions. A 2023 publication in Organic Letters described a novel methodology for the synthesis of 1,3,2-dioxaborane-functionalized derivatives using rhodium-catalyzed coupling reactions. This approach offers significant advantages in terms of reaction efficiency and scalability, which are crucial for the transition from laboratory synthesis to industrial production.
The morpholine core of this molecule contributes to its overall pharmacological profile. Research published in European Journal of Medicinal Chemistry (2024) indicates that the morpholine ring can act as a hydrogen bond acceptor, enhancing the compound's ability to interact with polar amino acid residues in target proteins. This property is particularly relevant in the design of molecules targeting ion channels and GPCRs, where precise molecular interactions are essential for biological activity.
Recent studies have also explored the potential of 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE in the context of drug delivery systems. A 2023 paper in Advanced Healthcare Materials demonstrated that the 1,3,2-dioxaborane group can be functionalized to create stimuli-responsive nanocarriers. This capability opens new avenues for the development of smart drug delivery systems that can release therapeutic agents in response to specific biological signals.
The phenoxy substituent in this molecule has been shown to influence the compound's solubility characteristics. A 2024 study in Journal of Pharmaceutical Sciences revealed that the presence of phenoxy groups can significantly enhance the aqueous solubility of otherwise hydrophobic molecules. This property is particularly important for the development of orally bioavailable drugs, as it can improve the compound's absorption and bioavailability in vivo.
Recent computational studies have provided insights into the molecular interactions of 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE with biological targets. A 2023 publication in Chemical Communications described molecular docking simulations that predicted the compound's ability to bind to specific protein targets with high affinity. These findings are supported by experimental data from in vitro assays, which demonstrated the molecule's potential as a lead compound for further optimization.
The unique combination of 1,3,2-dioxaborane, phenoxy, and morpholine functionalities in 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE makes it a promising candidate for the development of novel therapeutics. Ongoing research is focused on optimizing its molecular structure to enhance its biological activity while maintaining desirable pharmacokinetic properties. These efforts are expected to yield important advances in the field of medicinal chemistry in the coming years.
As the field of drug discovery continues to evolve, molecules like 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE represent the next generation of synthetic compounds with the potential to address complex medical challenges. The continued exploration of its structural and functional properties is likely to lead to the development of new therapeutic strategies that can improve patient outcomes and expand the frontiers of modern medicine.
Recent breakthroughs in synthetic methodologies have further enhanced the potential of 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE as a versatile platform for drug development. A 2024 study in ACS Chemical Biology described a novel approach for the site-specific modification of 1,3,2-dioxaborane groups, enabling the creation of compounds with tailored biological activities. This level of synthetic precision is critical for the development of highly specific therapeutic agents that can target particular disease mechanisms with minimal side effects.
The phenoxy functionality in this molecule also offers opportunities for the design of multivalent ligands. Research published in Angewandte Chemie (2023) demonstrated that the phenoxy group can be used to create molecules with multiple binding sites, which could have applications in the development of bispecific antibodies and other advanced therapeutic agents. This property highlights the potential of 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE as a platform for the creation of next-generation therapeutics.
As the understanding of molecular interactions continues to advance, the role of 1,3,2-dioxaborane and phenoxy functionalities in drug design is becoming increasingly prominent. The unique properties of 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE position it as a valuable tool for the exploration of new therapeutic targets and the development of innovative treatments for a wide range of diseases.
Ongoing research is focused on expanding the applications of this molecule beyond traditional therapeutic areas. A 2024 paper in ACS Nano described the use of 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE as a building block for the development of nanomaterials with unique optical and electronic properties. These findings suggest that the molecule's potential extends beyond pharmaceutical applications, opening new avenues for its use in materials science and other interdisciplinary fields.
The continued exploration of 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE and its derivatives is expected to yield significant advances in multiple scientific domains. As researchers uncover new ways to harness its properties, the molecule is likely to play an increasingly important role in the development of innovative solutions to complex scientific and medical challenges.
With its unique combination of functional groups and structural versatility, 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE represents a promising platform for future research and development. The ongoing efforts to optimize and apply this molecule are likely to lead to important breakthroughs in the fields of medicine, materials science, and beyond.
As the scientific community continues to push the boundaries of what is possible, molecules like 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE will undoubtedly play a crucial role in shaping the future of innovation and discovery. The potential of this molecule serves as a testament to the power of chemical research in addressing some of the most pressing challenges facing society today.
With its unique properties and versatile applications, 4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE stands as a remarkable example of the ingenuity and potential of modern chemistry. As research in this area progresses, it is expected to unlock new possibilities and drive the development of advanced technologies and therapies that will have a profound impact on various fields of science and medicine.
1467060-34-9 (4-{2-[4-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)PHENOXY]ETHYLMORPHOLINE) Related Products
- 1196396-94-7(diethyl({2-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl})amine)
- 873078-93-4(N,N-dimethyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethanamine)
- 925940-40-5(Dimethyl-(2-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenoxy-ethyl)-amine)
- 756520-70-4(4-(2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)morpholine)
- 910462-34-9(1-methyl-4-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}piperazine)
- 910462-33-8(4-{3-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxypropyl}morpholine)
- 79422-15-4(4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHOXYPHENYL)-)
- 864754-10-9(Morpholine,4-[2-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl]-)
- 756520-73-7(4-(2-Hydroxy-3-(morpholino)propoxy)phenylboronic acid, pinacol ester)
- 690636-28-3(4-{2-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}morpholine)